Cas no 1806279-86-6 (Ethyl 5-cyano-2-methyl-3-nitrobenzoate)

• Product Name: Ethyl 5-cyano-2-methyl-3-nitrobenzoate
• CAS No: 1806279-86-6
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5007220
• Update Time: 2025-10-24

Ethyl 5-cyano-2-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-methyl-3-nitrobenzoate

• Inchi： 1S/C11H10N2O4/c1-3-17-11(14)9-4-8(6-12)5-10(7(9)2)13(15)16/h4-5H,3H2,1-2H3
• InChI Key： OFONUNQZLQUHOQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-cyano-2-methyl-3-nitrobenzoate

Ethyl 5-Cyano-2-Methyl-3-Nitrobenzoate (CAS 1806279-86-6): A Comprehensive Overview

Ethyl 5-cyano-2-methyl-3-nitrobenzoate (CAS 1806279-86-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its cyano, methyl, and nitro functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and advanced material development.

The molecular structure of ethyl 5-cyano-2-methyl-3-nitrobenzoate features a benzoate core substituted with a cyano group at the 5-position, a methyl group at the 2-position, and a nitro group at the 3-position. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and interactions in various chemical processes. The compound's CAS number 1806279-86-6 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

One of the most compelling aspects of ethyl 5-cyano-2-methyl-3-nitrobenzoate is its role as a building block in the synthesis of more complex molecules. In pharmaceutical research, it is often employed to develop novel heterocyclic compounds, which are foundational to many drugs targeting diseases such as cancer, inflammation, and infectious diseases. The nitro group in particular can be reduced to an amine, opening pathways to further functionalization and diversification of the molecular scaffold.

In agrochemical applications, ethyl 5-cyano-2-methyl-3-nitrobenzoate is explored for its potential in creating new pesticides and herbicides. The cyano group enhances the compound's ability to interact with biological targets, while the nitro group can be leveraged for selective toxicity against pests. This dual functionality makes it a promising candidate for sustainable agricultural solutions, aligning with the growing demand for environmentally friendly agrochemicals.

Material science is another area where CAS 1806279-86-6 finds utility. Its aromatic core and functional groups allow it to participate in polymerization reactions, contributing to the development of advanced polymers with tailored properties. These polymers may exhibit enhanced thermal stability, mechanical strength, or electronic conductivity, making them suitable for applications in electronics, coatings, and adhesives. The versatility of ethyl 5-cyano-2-methyl-3-nitrobenzoate in material design underscores its importance in innovation-driven industries.

The synthesis of ethyl 5-cyano-2-methyl-3-nitrobenzoate typically involves multi-step organic reactions, starting from readily available precursors. Key steps may include nitration, esterification, and cyanation, each carefully optimized to maximize yield and purity. Researchers are continually refining these synthetic routes to improve efficiency and reduce environmental impact, reflecting the broader trend toward green chemistry. The compound's CAS registry number 1806279-86-6 ensures traceability and quality control throughout its production and use.

From a market perspective, the demand for ethyl 5-cyano-2-methyl-3-nitrobenzoate is driven by its applications in high-growth sectors such as pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and custom synthesis are actively expanding their portfolios to include this compound, catering to the needs of research institutions and industrial clients. The global push for innovative therapeutics and sustainable agriculture further amplifies its commercial relevance.

Safety and handling of ethyl 5-cyano-2-methyl-3-nitrobenzoate are critical considerations for laboratories and manufacturing facilities. While the compound is not classified as hazardous under standard regulations, proper precautions should be taken to avoid inhalation, skin contact, or ingestion. Appropriate personal protective equipment (PPE) and ventilation are recommended to ensure safe usage. Regulatory compliance, including adherence to CAS 1806279-86-6-specific guidelines, is essential for responsible handling and disposal.

In summary, ethyl 5-cyano-2-methyl-3-nitrobenzoate (CAS 1806279-86-6) is a multifaceted compound with significant potential across diverse scientific and industrial domains. Its unique structural features and reactivity profile make it a valuable tool for chemists and researchers aiming to develop next-generation pharmaceuticals, agrochemicals, and materials. As innovation continues to drive demand for specialized intermediates, this compound is poised to play a pivotal role in shaping the future of chemical sciences.